51-05-8

Procaine hydrochloride

In Stock

• CAS RN:
• 51-05-8

• Formula:
• C13H21ClN2O2

• InChI:
• InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H

• InChIKey:
• HCBIBCJNVBAKAB-UHFFFAOYSA-N

• Na+ channel blocker (IC50 = 60-200 μM). Local anaesthetic properties in vivo. Crosses the blood-brain barrier. Inhibits DNA methylation. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
  Procaine (hydrochloride) is an analytical reference standard categorized as a local anesthetic that is used as an adulterant. Procaine blocks sodium channels, and formulations containing procaine are used to prevent or relieve pain for short periods, such as during dental procedures. It is commonly found as an adulterant in illicit drugs. This product is intended for research and forensic applications.
  Procaine hydrochloride analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Procaine hydrochloride is a synthetic compound that belongs to the class of local an...

Imidazo[4,5-c]pyrazole

In Stock

• CAS RN:
• 251-05-8

• Formula:
• C4H2N4

• InChI:
• InChI=1S/C4H2N4/c1-3-4(8-7-1)6-2-5-3/h1-2H

• InChIKey:
• CYCBAKHQLAYYHQ-UHFFFAOYSA-N

• Imidazo[4,5-c]pyrazole, also known as Imidazo[4,5-c]pyrazole, is a useful research compound. Its molecular formula is C4H2N4 and its molecular weight is 106.09 g/mol. The purity is usually 95%.

1-Heptene, 4-methyl-

Usually In Stock

• CAS RN:
• 13151-05-8

• Formula:
• C8H16

• InChI:
• InChI=1S/C8H16/c1-4-6-8(3)7-5-2/h4,8H,1,5-7H2,2-3H3

• InChIKey:
• BFGOGLKYJXQPJZ-QMMMGPOBSA-N

• 1-Heptene, 4-methyl- is a useful research compound. Its molecular formula is C8H16 and its molecular weight is 112.21 g/mol. The purity is usually 95%.

Ethyl 3-amino-3-(4-isobutoxy-3-methoxyphenyl)propanoate hydrochloride

Usually In Stock

• CAS RN:
• 945451-05-8

• Formula:
• C16H25NO4

• InChI:
• InChI=1S/C16H25NO4/c1-5-20-16(18)9-13(17)12-6-7-14(15(8-12)19-4)21-10-11(2)3/h6-8,11,13H,5,9-10,17H2,1-4H3

• InChIKey:
• ODDAFYLVGVNFPO-UHFFFAOYSA-N

• Ethyl 3-amino-3-(4-isobutoxy-3-methoxyphenyl)propanoate hydrochloride is a useful research compound. Its molecular formula is C16H25NO4 and its molecular weight is 295.37 g/mol. The purity is usually 95%.

2,5-Dichloro-2'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898751-05-8

• Formula:
• C18H17Cl2NO2

• InChI:
• InChI=1S/C18H17Cl2NO2/c19-14-5-6-17(20)16(11-14)18(22)15-4-2-1-3-13(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• VWPYDGSVUQVOEA-UHFFFAOYSA-N

• 2,5-Dichloro-2'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO2 and its molecular weight is 350.2 g/mol. The purity is usually 95%.

2-(4-methoxyphenyl)-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid

In Stock

• CAS RN:
• 929451-05-8

• Formula:
• C20H18O5

• InChI:
• InChI=1S/C20H18O5/c1-12(2)11-24-15-8-9-17-16(10-15)18(20(21)22)19(25-17)13-4-6-14(23-3)7-5-13/h4-10H,1,11H2,2-3H3,(H,21,22)

• InChIKey:
• NFRYXVYAAVKFMB-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid is a useful research compound. Its molecular formula is C20H18O5 and its molecular weight is 338.4 g/mol. The purity is usually 95%.

Ethyl 5-(2-ethylbutanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-05-8

• Formula:
• C22H22F3N3O4S

• InChI:
• InChI=1S/C22H22F3N3O4S/c1-4-12(5-2)18(29)26-19-16-15(11-33-19)17(21(31)32-6-3)27-28(20(16)30)14-9-7-13(8-10-14)22(23,24)25/h7-12H,4-6H2,1-3H3,(H,26,29)

• InChIKey:
• ILXKDSOQDLACSD-UHFFFAOYSA-N

• Ethyl 5-(2-ethylbutanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H22F3N3O4S and its molecular weight is 481.49. The purity is usually 95%.

(E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-((2-fluoro-5-nitrophenyl)amino)acrylonitrile

In Stock

• CAS RN:
• 380651-05-8

• Formula:
• C19H11FN4O4S

• InChI:
• InChI=1S/C19H11FN4O4S/c20-14-3-2-13(24(25)26)6-15(14)22-8-12(7-21)19-23-16(9-29-19)11-1-4-17-18(5-11)28-10-27-17/h1-6,8-9,22H,10H2/b12-8+

• InChIKey:
• ONPMTVWOVMRRLR-XYOKQWHBSA-N

• (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-((2-fluoro-5-nitrophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C19H11FN4O4S and its molecular weight is 410.4g/mol. The purity is usually 95%.

4-(2-Oxopiperidin-1-YL)benzonitrile

Usually In Stock

• CAS RN:
• 186651-05-8

• Formula:
• C12H12N2O

• InChI:
• InChI=1S/C12H12N2O/c13-9-10-4-6-11(7-5-10)14-8-2-1-3-12(14)15/h4-7H,1-3,8H2

• InChIKey:
• JZUWCFWVVUASEA-UHFFFAOYSA-N

• 4-(2-Oxopiperidin-1-YL)benzonitrile, also known as 4-(2-Oxopiperidin-1-YL)benzonitrile, is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.

N-(2-fluoro-5-methylphenyl)-1-{2-[(2-fluoro-5-methylphenyl)amino]-1-methyl-2-oxoethyl}-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1174851-05-8

• Formula:
• C21H20F2N4O2

• InChI:
• InChI=1S/C21H20F2N4O2/c1-12-4-6-15(22)18(10-12)24-20(28)14(3)27-9-8-17(26-27)21(29)25-19-11-13(2)5-7-16(19)23/h4-11,14H,1-3H3,(H,24,28)(H,25,29)

• InChIKey:
• YTTJPSVVKRASEW-UHFFFAOYSA-N

• N-(2-fluoro-5-methylphenyl)-1-{2-[(2-fluoro-5-methylphenyl)amino]-1-methyl-2-oxoethyl}-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C21H20F2N4O2 and its molecular weight is 398.4 g/mol. The purity is usually 95%.

5-chloro-N-cyclopropyl-2-iodobenzamide

In Stock

• CAS RN:
• 1690851-05-8

• Formula:
• C10H9ClINO

• InChI:
• InChI=1S/C10H9ClINO/c11-6-1-4-9(12)8(5-6)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)

• InChIKey:
• SMFONPVMKSRETJ-UHFFFAOYSA-N

• 5-chloro-N-cyclopropyl-2-iodobenzamide is a useful research compound. Its molecular formula is C10H9ClINO and its molecular weight is 321.54 g/mol. The purity is usually 95%.

2-[[1-(3-Chloropyridin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379951-05-8

• Formula:
• C16H19ClN4O

• InChI:
• InChI=1S/C16H19ClN4O/c1-12-7-19-16(20-8-12)22-11-13-3-2-6-21(10-13)15-4-5-18-9-14(15)17/h4-5,7-9,13H,2-3,6,10-11H2,1H3

• InChIKey:
• SKUCLZBFVFXVGV-UHFFFAOYSA-N

• 2-[[1-(3-Chloropyridin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine is a useful research compound. Its molecular formula is C16H19ClN4O and its molecular weight is 318.81. The purity is usually 95%.

2-Isopropoxy-5-(4-methylpiperazin-1-yl)aniline

In Stock

• CAS RN:
• 1462951-05-8

• Formula:
• C14H23N3O

• InChI:
• InChI=1S/C14H23N3O/c1-11(2)18-14-5-4-12(10-13(14)15)17-8-6-16(3)7-9-17/h4-5,10-11H,6-9,15H2,1-3H3

• InChIKey:
• HXDAATULUKRKKG-UHFFFAOYSA-N

• 2-Isopropoxy-5-(4-methylpiperazin-1-yl)aniline is a useful research compound. Its molecular formula is C14H23N3O and its molecular weight is 249.35 g/mol. The purity is usually 95%.

N-methyl-2-((5-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 1323551-05-8

• Formula:
• C13H17N7O2S3

• InChI:
• InChI=1S/C13H17N7O2S3/c1-8-10(25-18-15-8)11(22)19-3-5-20(6-4-19)12-16-17-13(24-12)23-7-9(21)14-2/h3-7H2,1-2H3,(H,14,21)

• InChIKey:
• KJCCCDTWGMWDFC-UHFFFAOYSA-N

• N-methyl-2-((5-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C13H17N7O2S3 and its molecular weight is 399.51. The purity is usually 95%.

2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid

In Stock

• CAS RN:
• 1690451-05-8

• Formula:
• C9H7F3O3

• InChI:
• InChI=1S/C9H7F3O3/c10-5-1-2-6(9(13)14)7(3-5)15-4-8(11)12/h1-3,8H,4H2,(H,13,14)

• InChIKey:
• WGLOUIABNFSWFU-UHFFFAOYSA-N

• 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C9H7F3O3 and its molecular weight is 220.14 g/mol. The purity is usually 95%.

Diosbulbin I

In Stock

• CAS RN:
• 1187951-05-8

• Formula:
• C29H30O8

• InChI:
• InChI=1S/C29H30O8/c1-29-14-24(17-9-10-34-15-17)37-28(32)22(29)13-23(26-20-11-19(12-21(26)29)35-27(20)31)36-25(30)8-5-16-3-6-18(33-2)7-4-16/h3-10,15,19-24,26H,11-14H2,1-2H3/b8-5+/t19-,20+,21+,22+,23-,24-,26+,29-/m0/s1

• InChIKey:
• NFXKFVAWBBOWIJ-WBQZIMCXSA-N

• Diosbulbin I is a natural product found in Dioscorea bulbifera with data available.

Ethyl 3-amino-3-(4-isobutoxy-3-methoxyphenyl)-propanoate hydrochloride

• CAS RN:
• 945419-76-1; 945451-05-8

• Formula:
• C16H26ClNO4

• InChI:
• InChI=1S/C16H25NO4.ClH/c1-5-20-16(18)9-13(17)12-6-7-14(15(8-12)19-4)21-10-11(2)3;/h6-8,11,13H,5,9-10,17H2,1-4H3;1H

• InChIKey:
• PDWMYRVPNSCNEP-UHFFFAOYSA-N

• Ethyl 3-amino-3-(4-isobutoxy-3-methoxyphenyl)-propanoate hydrochloride is a useful research compound. Its molecular formula is C16H26ClNO4 and its molecular weight is 331.84. The purity is usually 95%.